Cas no 941983-67-1 (N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-2-(morpholin-4-yl)ethylethanediamide)

• Product Name: N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-2-(morpholin-4-yl)ethylethanediamide
• CAS No: 941983-67-1
• MF: C₁₈H₂₆N₄O₅S
• MW: 410.487843036652
• CID: 5503097
• Update Time: 2025-07-31

N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-2-(morpholin-4-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)-N-(2-morpholin-4-ylethyl)oxamide
• N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-2-(morpholin-4-yl)ethylethanediamide

• Inchi： 1S/C18H26N4O5S/c1-28(25,26)22-7-2-3-14-4-5-15(13-16(14)22)20-18(24)17(23)19-6-8-21-9-11-27-12-10-21/h4-5,13H,2-3,6-12H2,1H3,(H,19,23)(H,20,24)
• InChI Key： WIWMOEOEUDZKCZ-UHFFFAOYSA-N
• SMILES： C(NCCN1CCOCC1)(=O)C(NC1=CC2=C(C=C1)CCCN2S(C)(=O)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-2-(morpholin-4-yl)ethylethanediamide

The Compound CAS No. 941983-67-1: N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-2-(morpholin-4-yl)ethylethanediamide

The compound CAS No. 941983-67-1, also known as N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-2-(morpholin-4-yl)ethylethanediamide, is a complex organic molecule with significant potential in various fields of chemical research and pharmaceutical development. This compound has garnered attention due to its unique structural features and promising applications in drug design and synthesis.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in medicinal chemistry. The presence of a methanesulfonyl group attached to the tetrahydroquinoline ring introduces a sulfonamide functionality, which is known for its ability to modulate pharmacokinetic properties such as solubility and bioavailability. The morpholine moiety further enhances the compound's versatility by providing additional hydrogen bonding capabilities and improving its interactions with biological targets.

The ethanediamide group in this compound plays a crucial role in its pharmacological activity. This functional group is often associated with anti-inflammatory and analgesic effects, making it a valuable component in the development of therapeutic agents. Recent research has demonstrated that compounds with similar structures exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions that highlight the advancements in modern organic chemistry. The synthesis begins with the preparation of the tetrahydroquinoline skeleton, followed by the introduction of the methanesulfonyl group through sulfonation reactions. The subsequent coupling with the morpholine-containing ethanediamide requires precise control over reaction conditions to ensure optimal yields and product purity.

One of the most exciting aspects of this compound is its potential for further modification and optimization. Researchers are currently exploring the impact of substituent variations on its pharmacodynamic properties. For instance, altering the position or nature of the methanesulfonyl group could lead to improved selectivity for specific biological targets. Similarly, modifications to the morpholine moiety may enhance its stability or reduce potential side effects.

In terms of applications, this compound represents a promising lead for drug discovery efforts targeting various therapeutic areas. Its structural features make it an ideal candidate for investigating mechanisms related to neurodegenerative diseases, cancer biology, and infectious diseases. For example, recent studies have shown that tetrahydroquinoline derivatives can modulate key signaling pathways involved in neuronal protection and apoptosis regulation.

Moreover, the incorporation of ethanediamide groups into drug candidates has been shown to enhance their ability to cross cellular membranes and interact with intracellular targets. This property is particularly advantageous for developing agents that target intracellular pathogens or oncogenic proteins.

In conclusion, CAS No. 941983-67-1 represents a cutting-edge molecule at the forefront of chemical innovation. Its unique structure combines functional groups with diverse biological activities, making it a valuable tool for advancing both fundamental research and applied drug development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in shaping future therapeutic strategies.